Protein Tyrosine Kinase/RTK
  • Acalabrutinib
    Acalabrutinib
    • Cat. No.:
    • B560132
    • CAS No.:
    • 1420477-60-6
    • Molecular Formula:
    • C26H23N7O2
    • Molecular Weight:
    • 465.5 g/mol
    Description

    What is Acalabrutinib?

    Acalabrutinib (ACP-196) is a second-generation selective Bruton's tyrosine kinase inhibitor (BTK). It has an IC50 value of 3 nM and prevents activation of the B-cell antigen rec...

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  • Fenebrutinib
    Fenebrutinib
    • Cat. No.:
    • B560142
    • CAS No.:
    • 1434048-34-6
    • Molecular Formula:
    • C37H44N8O4
    • Molecular Weight:
    • 664.8 g/mol
    Description
    Fenebrutinib is under investigation in clinical trial NCT03174041 (A Drug-Drug Interaction Study Between GDC-0853 and Midazolam, Itraconazole, Rosuvastatin, and Simvastatin).
    Fenebrutinib is an orally availab...
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  • Tilfrinib
    Tilfrinib
    • Cat. No.:
    • B611377
    • CAS No.:
    • Molecular Formula:
    • C17H13N3O
    • Molecular Weight:
    • 275.30 g/mol
    Description
    Tilfrinib is an inhibitor of breast tumor kinase/protein tyrosine kinase 6 (BRK/PTK6;  IC50 = 3.15 nM). It is selective for BRK/PTK6 over HER2 (IC50 = 1,300 nM). Tilfrinib inhibits the growth of MCF-7, HS-5...
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  • Xmu-MP-2
    Xmu-MP-2
    • Cat. No.:
    • B611858
    • CAS No.:
    • 2031152-10-8
    • Molecular Formula:
    • C32H33F3N8O2
    • Molecular Weight:
    • 618.7 g/mol
    Description
    XMU-MP-2 is a potent and selective BRK inhibitor, inhibiting BRK-positive breast cancer cell proliferation.
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  • Ibrutinib Racemate
    Ibrutinib Racemate
    • Cat. No.:
    • B2628112
    • CAS No.:
    • 936563-87-0; 936563-96-1; 936563-96-1
    • Molecular Formula:
    • C25H24N6O2
    • Molecular Weight:
    • 440.507
    Description
    1-[3-[4-amino-3-(4-phenoxyphenyl)-1-pyrazolo[3,4-d]pyrimidinyl]-1-piperidinyl]-2-propen-1-one is an aromatic ether.
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  • Edralbrutinib
    Edralbrutinib
    • Cat. No.:
    • B3324443
    • CAS No.:
    • 1858206-58-2
    • Molecular Formula:
    • C26H21F2N5O3
    • Molecular Weight:
    • 489.5 g/mol
    Description
    Edralbrutinib is an orally available small molecule inhibitor of Bruton's tyrosine kinase.
    Edralbrutinib is an orally available irreversible inhibitor of Bruton's tyrosine kinase (BTK;  Bruton agammaglob...
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  • BRK inhibitor P21d hydrochloride
    BRK inhibitor P21d hydrochloride
    • Cat. No.:
    • B8064692
    • CAS No.:
    • Molecular Formula:
    • C23H23ClFN7O2
    • Molecular Weight:
    • 483.9 g/mol
    Description
    BRK inhibitor P21d hydrochloride is a useful research compound. Its molecular formula is C23H23ClFN7O2 and its molecular weight is 483.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BRK i...
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  • Rilzabrutinib
    Rilzabrutinib
    • Cat. No.:
    • B8075278
    • CAS No.:
    • 1575591-66-0
    • Molecular Formula:
    • C36H40FN9O3
    • Molecular Weight:
    • 665.8 g/mol
    Description
    Rilzabrutinib is an oral, reversible covalent inhibitor of Bruton's tyrosine kinase being investigated for the treatment of immune disorders, such as immune thrombocytopenic purpura.
    Rilzabrutinib is an orall...
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  • ACP-5862
    ACP-5862
    • Cat. No.:
    • B15576088
    • CAS No.:
    • 2230757-47-6
    • Molecular Formula:
    • C26H23N7O3
    • Molecular Weight:
    • 481.5 g/mol
    Description
    ACP-5862 is a useful research compound. Its molecular formula is C26H23N7O3 and its molecular weight is 481.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ACP-5862 suitable for many resea...
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  • ABBV-992
    ABBV-992
    • Cat. No.:
    • B15581206
    • CAS No.:
    • Molecular Formula:
    • C26H28N6O3
    • Molecular Weight:
    • 472.5 g/mol
    Description
    ABBV-992 is a useful research compound. Its molecular formula is C26H28N6O3 and its molecular weight is 472.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ABBV-992 suitable for many resea...
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